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Audience Note: This document is a technical exploration of the semantic modeling capabilities

within the Modumate software platform. While the initial query specified an audience in drug

development, the subject matter—Building Information Modeling (BIM)—is specific to the

Architecture, Engineering, and Construction (AEC) industry. Therefore, this guide is tailored for

professionals, researchers, and software developers within the AEC domain.

Introduction to Modumate's Semantic Framework
Modumate is a 3D architectural design platform built on the Unreal Engine that aims to

automate the generation of construction documentation.[1][2] At the core of this automation is a

sophisticated Building Information Modeling (BIM) semantic model. This model is designed to

capture not just the geometry of a building, but also the intricate relationships, properties, and

assembly logic of its components.[1] The stated goal of this semantic model is to create a

"single source of truth" for all project stakeholders, ensuring data integrity and consistency from

design through to documentation.[1]

Unlike traditional 3D modeling where objects may be "dumb" geometric forms, Modumate's

approach endows each component with deep semantic meaning, understanding what it is,

what it's made of, and how it connects to other parts of the building.[3][4] This rich data

structure is what allows the software to automatically generate detailed outputs like bills of

materials and construction-grade drawings.[3]
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The semantic model in Modumate is organized into a distinct four-layer hierarchy. Each layer

builds upon the previous one, progressively adding detail and specificity to the building model.

This structured approach ensures that relationships between components are clearly defined.

[5]

The four layers are:

Massing Graph: This is the foundational layer, acting as a connectivity map for the entire

building.[3] Every plane, edge, and vertex in this graph represents a future location for a

building assembly (like a wall or roof) or the detail that connects them.[5] It defines the

fundamental spatial relationships and boundaries.

Separator Assemblies: These are the primary physical elements that define and separate

spaces. This layer includes components such as walls, floors, roofs, doors, and windows.[3]

[6] These assemblies are "hosted" onto the planes and edges of the underlying Massing

Graph.[5]

Surface Graphs: This layer allows for the subdivision of the surfaces of Separator

Assemblies. It is used to define regions for different finishes, materials, or attachments

without altering the core assembly.[5]

Attachment Assemblies: The final layer of detail, which includes elements like trim, furniture,

fixtures, cabinets, and surface finishes. These components are hosted onto the Surface

Graphs.[3][5]
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Semantic Model Hierarchy

1. Massing Graph
(Connectivity & Spatial Boundaries)

2. Separator Assemblies
(Walls, Floors, Roofs)

 hosts

3. Surface Graphs
(Surface Subdivisions)

 provides surfaces for

4. Attachment Assemblies
(Finishes, Fixtures, Furniture)

 hosts
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Example: Wall Assembly Preset

Wall Preset

2x6 Exterior Wood Stud Wall

Layer Preset

1/2" GWB

 contains

Layer Preset

2x6 Wood Studs

 contains

Layer Preset

1/2" Plywood Sheathing

 contains

Module Preset

GWB Sheet

 arranges

Module Preset

2x6 Stud

 arranges

Module Preset

Plywood Sheet

 arranges
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Semantic Model Construction Workflow

Start

Stage 1: Define Architecture
(Model Massing Graph & Host Separators)

Stage 2: Define Surfaces
(Model Surface Graphs & Host Attachments)

Stage 3: Automated Documentation
(Renderings, DWGs, BoM)

End

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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